4-bromo-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H13BrFN5O
• Molecular Weight: 378.2 g/mol
• IUPAC Name: 4-bromo-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H13BrFN5O/c1-21-14(13(16)7-18-21)15(23)20-12-6-19-22(9-12)8-10-2-4-11(17)5-3-10/h2-7,9H,8H2,1H3,(H,20,23)
• InChI Key: CMKGUEDWHZASAC-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)Br)C(=O)NC2=CN(N=C2)CC3=CC=C(C=C3)F

Description

4-bromo-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-bromo-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide is not fully understood. However, it is believed to exert its anticancer and anti-inflammatory effects by inhibiting specific enzymes and signaling pathways involved in these processes. It is also believed to bind to specific receptors in the body, which may contribute to its diagnostic potential in imaging techniques.
Biochemical and Physiological Effects:
4-bromo-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that it inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, it has been shown to have low toxicity in animal models, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-bromo-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide for lab experiments is its versatility. It can be used in various assays and techniques to study its potential applications in different fields of scientific research. Another advantage is its low toxicity, which makes it a safe and reliable compound for research purposes. However, one of the limitations is its high cost, which may limit its accessibility to researchers with limited funding.

Future Directions

There are several future directions for research on 4-bromo-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide. One potential direction is to further investigate its anticancer properties and explore its potential as a therapeutic agent for various types of cancer. Another direction is to study its anti-inflammatory properties in more detail and explore its potential as a treatment for inflammatory diseases such as rheumatoid arthritis. In addition, further research is needed to fully understand its mechanism of action and identify potential targets for drug development. Finally, research is needed to improve the synthesis method and reduce the cost of this compound to make it more accessible to researchers.

Synthesis Methods

The synthesis of 4-bromo-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide involves the reaction of 4-bromo-1-methyl-1H-pyrazole-5-carboxylic acid with 4-fluorobenzylamine and 1H-pyrazol-4-ylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

4-bromo-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxamide has potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells in vitro. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in animal models. In addition, it has been studied for its potential use as a diagnostic tool in imaging techniques such as positron emission tomography (PET).